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Compound of Interest

Compound Name: Methanesulfinyl-acetonitrile

Cat. No.: B1278698

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
recommended storage conditions for Methanesulfonylacetonitrile (CAS No. 2274-42-2). The
information is intended to ensure the compound's integrity for research, development, and
manufacturing purposes. While specific quantitative stability data under various conditions are
not extensively available in the public domain, this guide synthesizes information from safety
data sheets and outlines standard protocols for stability assessment.

Chemical and Physical Properties

Methanesulfonylacetonitrile, also known as 2-mesylacetonitrile, is a white to off-white
crystalline powder. A summary of its key physical and chemical properties is provided in Table
1.
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Property Value Reference
CAS Number 2274-42-2 [1]
Molecular Formula CsHsNO:2S [1]
Molecular Weight 119.14 g/mol

Melting Point 81-84 °C [2]

White to off-white powder or
Appearance _ [2]
crystalline powder

Solubility Slightly soluble in water [2]

Stability Profile

The stability of Methanesulfonylacetonitrile is influenced by temperature, light, and humidity.
Understanding these factors is critical for maintaining its purity and preventing degradation.

Thermal Stability

Thermal decomposition of Methanesulfonylacetonitrile can lead to the release of hazardous
gases and vapors, including carbon monoxide and carbon dioxide.[1][3] While specific
decomposition temperatures are not detailed in the available literature, it is crucial to store the
compound in a cool environment.

Photostability

Exposure to light should be minimized, as suggested by the recommendation to store the
compound in a dark place.[1][2] Nitrile-containing compounds can be susceptible to
photodegradation, which could compromise sample integrity.

Hydrolytic Stability

One safety data sheet indicates that Methanesulfonylacetonitrile is hygroscopic, meaning it can
absorb moisture from the air. This suggests that the compound may be susceptible to
hydrolysis. Therefore, it is essential to store it in a dry, tightly sealed container.
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Recommended Storage and Handling

Proper storage and handling are paramount to preserving the quality of
Methanesulfonylacetonitrile.

Storage Conditions

Based on available safety data sheets, the following storage conditions are recommended:

Parameter Recommendation Reference

Store in a cool place. Room

Temperature temperature is generally [1][2]
acceptable.
Light Keep in a dark place. [1112]

Store in a well-ventilated, dry
Atmosphere place. Keep container tightly [11[3114]
closed.

Store away from oxidizing
Incompatibilities agents and alkaline [1][5]

substances.

Handling Precautions

Methanesulfonylacetonitrile is classified as toxic if swallowed, in contact with skin, or if inhaled,
and it can cause skin and eye irritation.[1][3] Therefore, the following handling precautions

should be observed:
» Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[1][4]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[1][3]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the handling
area.[1][5]
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e Spills: In case of a spill, avoid dust formation. Sweep up the material and place it in a
suitable container for disposal.[3]

The following diagram illustrates the recommended workflow for the safe handling and storage
of Methanesulfonylacetonitrile.
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Workflow for Safe Handling and Storage of Methanesulfonylacetonitrile
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Caption: A workflow for the safe handling and storage of Methanesulfonylacetonitrile.
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Experimental Protocols for Stability Assessment

To rigorously assess the stability of Methanesulfonylacetonitrile, a series of experimental
studies should be conducted. The following are detailed, representative protocols based on
established guidelines, such as those from the International Council for Harmonisation (ICH).

Forced Degradation Studies

Forced degradation studies are designed to identify potential degradation products and

pathways.
4.1.1. Experimental Workflow for Forced Degradation

The following diagram outlines a typical workflow for a forced degradation study.
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Experimental Workflow for Forced Degradation Studies
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Caption: A typical workflow for forced degradation studies of a chemical compound.

4.1.2. Protocol for Hydrolytic Stability

o Preparation of Solutions: Prepare solutions of Methanesulfonylacetonitrile (e.g., 1 mg/mL) in
0.1 M HCI, purified water, and 0.1 M NaOH.
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Incubation: Incubate the solutions at an elevated temperature (e.g., 60°C) for a defined
period (e.g., 24 hours). A control sample should be kept at 4°C.

Neutralization: At specified time points, withdraw aliquots and neutralize the acidic and basic
solutions.

Analysis: Analyze the samples using a suitable stability-indicating HPLC method to quantify
the parent compound and any degradation products.

4.1.3. Protocol for Photostability

Sample Preparation: Place a thin layer of the solid compound in a chemically inert,
transparent container. Also, prepare a solution of the compound (e.g., 1 mg/mL) in a suitable
solvent.

Exposure: Expose the samples to a light source that meets ICH Q1B guidelines, providing
an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet
energy of not less than 200 watt-hours/square meter.

Dark Control: Protect identical samples from light to serve as dark controls.

Analysis: After the exposure period, analyze both the exposed and dark control samples to
determine the extent of photodegradation.

Long-Term and Accelerated Stability Studies

These studies are performed to predict the shelf-life of the compound under recommended

storage conditions.

4.2.1. Protocol for Long-Term and Accelerated Stability Testing

o Sample Packaging: Package the compound in containers that simulate the proposed storage
and distribution packaging.

o Storage Conditions:

o Long-Term: Store samples at the recommended storage condition (e.g., 25°C/60% RH) for
the proposed shelf-life period.
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o Accelerated: Store samples at elevated conditions (e.g., 40°C/75% RH) for a shorter
period (e.g., 6 months).

Testing Frequency:

o Long-Term: Test samples at 0, 3, 6, 9, 12, 18, 24, and 36 months.

o Accelerated: Test samples at 0, 3, and 6 months.

Analysis: At each time point, analyze the samples for appearance, assay, and degradation
products using a validated stability-indicating method.

Analytical Methodology

High-Performance Liquid Chromatography (HPLC) is the preferred technique for stability

testing due to its ability to separate and quantify the active pharmaceutical ingredient (API)

from its degradation products.

Example of a Stability-Indicating HPLC Method

Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 um).

Mobile Phase: A gradient elution using a mixture of water (with 0.1% formic acid) and
acetonitrile.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a suitable wavelength (to be determined by UV-Vis spectroscopy)
and/or mass spectrometry (MS) for identification of unknowns.

Column Temperature: 30°C.

Method Validation: The HPLC method must be validated according to ICH guidelines to ensure

it is accurate, precise, specific, linear, and robust for its intended purpose.

Conclusion

While specific, publicly available stability data for Methanesulfonylacetonitrile is limited, the

information from safety data sheets provides a solid foundation for its safe handling and
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storage. For critical applications, particularly in drug development, it is imperative to conduct
thorough stability studies as outlined in this guide. By adhering to these recommendations and
performing rigorous experimental evaluations, researchers and scientists can ensure the
integrity and reliability of Methanesulfonylacetonitrile in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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